Cas no 1956328-09-8 (1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate)

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate is a heterocyclic compound featuring a pyrrolidine ring fused with a 1,2,4-triazole moiety, further stabilized as an oxalate salt. This structure enhances its utility as a versatile intermediate in pharmaceutical and agrochemical synthesis. The oxalate salt form improves solubility and crystallinity, facilitating purification and handling. Its dual functional groups enable selective modifications, making it valuable for developing bioactive molecules, particularly in CNS-targeting and antimicrobial applications. The rigid triazole core contributes to metabolic stability, while the pyrrolidine ring offers conformational flexibility, optimizing receptor interactions. This compound is suited for research in medicinal chemistry and drug discovery.
1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate structure
1956328-09-8 structure
Product Name:1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate
CAS No:1956328-09-8
MF:C8H12N4O4
MW:228.205281257629
MDL:MFCD28404852
CID:4633165
PubChem ID:118992920
Update Time:2025-10-16

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate Chemical and Physical Properties

Names and Identifiers

    • 1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate
    • AKOS027331094
    • 1-(Pyrrolidin-3-yl)-1H-1,2,4-triazoleoxalate
    • 1956328-09-8
    • 1-PYRROLIDIN-3-YL-1H-[1,2,4]TRIAZOLE OXALATE
    • CS-15598
    • oxalic acid;1-pyrrolidin-3-yl-1,2,4-triazole
    • CS-0035107
    • CS-WAA0156
    • MDL: MFCD28404852
    • Inchi: 1S/C6H10N4.C2H2O4/c1-2-7-3-6(1)10-5-8-4-9-10;3-1(4)2(5)6/h4-7H,1-3H2;(H,3,4)(H,5,6)
    • InChI Key: RFHCLSFOENOFMM-UHFFFAOYSA-N
    • SMILES: OC(C(=O)O)=O.N1CCC(C1)N1C=NC=N1

Computed Properties

  • Exact Mass: 228.08585488g/mol
  • Monoisotopic Mass: 228.08585488g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 188
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 117

1-(Pyrrolidin-3-yl)-1H-1,2,4-triazole oxalate Pricemore >>

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